Cas no 1252542-36-1 (N-(cyanomethyl)-N-cyclopropyl-4-(trifluoromethoxy)benzamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-4-(trifluoromethoxy)benzamide
• CAS No: 1252542-36-1
• Molecular Formula: C₁₃H₁₁F₃N₂O₂
• Molecular Weight: 284.233853578568
• CID: 5673908
• PubChem ID: 51093391

N-(cyanomethyl)-N-cyclopropyl-4-(trifluoromethoxy)benzamide Properties

Names and Identifiers

• Z826825088
• 1252542-36-1
• EN300-26679742
• AKOS034616218
• N-(cyanomethyl)-N-cyclopropyl-4-(trifluoromethoxy)benzamide

• InChIKey： MXHITFPERWNTAA-UHFFFAOYSA-N
• Inchi： 1S/C13H11F3N2O2/c14-13(15,16)20-11-5-1-9(2-6-11)12(19)18(8-7-17)10-3-4-10/h1-2,5-6,10H,3-4,8H2
• SMILES： FC(OC1C=CC(=CC=1)C(N(CC#N)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 284.07726208g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 284.07726208g/mol
• Heavy Atom Count: 20
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides